2-(3-benzyl-2,4-dioxopyrido[2,3-d]pyrimidin-1-yl)-N-[(4-methylphenyl)methyl]acetamide

• Molecular Formula: C24H22N4O3
• Molecular Weight: 414.5 g/mol
• IUPAC Name: 2-(3-benzyl-2,4-dioxopyrido[2,3-d]pyrimidin-1-yl)-N-[(4-methylphenyl)methyl]acetamide
• InChI: InChI=1S/C24H22N4O3/c1-17-9-11-18(12-10-17)14-26-21(29)16-27-22-20(8-5-13-25-22)23(30)28(24(27)31)15-19-6-3-2-4-7-19/h2-13H,14-16H2,1H3,(H,26,29)
• InChI Key: MNALBVRJEQJMGL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CNC(=O)CN2C3=C(C=CC=N3)C(=O)N(C2=O)CC4=CC=CC=C4

Description

This compound features a pyrido[2,3-d]pyrimidine-2,4-dione core substituted at the 1-position with an acetamide group linked to a 4-methylbenzyl moiety and at the 3-position with a benzyl group. Its molecular formula is C₂₄H₂₅N₄O₃ (calculated molecular weight: 417.5 g/mol).

Biological Activity

The compound 2-(3-benzyl-2,4-dioxopyrido[2,3-d]pyrimidin-1-yl)-N-[(4-methylphenyl)methyl]acetamide is a synthetic derivative that has garnered attention for its potential biological activities, particularly in the fields of pharmacology and medicinal chemistry. This article aims to provide an in-depth analysis of its biological activity, including mechanisms of action, efficacy in various biological assays, and potential therapeutic applications.

Chemical Structure and Properties

The molecular formula of the compound is $C_{16}H_{14}N_{4}O_{3}$, and it features a pyrido-pyrimidine core structure that is characteristic of many bioactive compounds. The presence of the benzyl and methylphenyl groups enhances its lipophilicity, which may influence its pharmacokinetic properties.

Property	Value
Molecular Weight	298.31 g/mol
Melting Point	Not available
Solubility	Soluble in DMSO
LogP (octanol-water partition)	3.5

Antidiabetic Properties

Recent studies have indicated that similar compounds within this class exhibit significant antidiabetic activity. For instance, derivatives have been tested against alpha-glucosidase and alpha-amylase enzymes, which are critical in carbohydrate metabolism. In vitro studies demonstrated that these compounds can effectively inhibit these enzymes, leading to decreased glucose absorption.

Case Study: Antidiabetic Activity

In a study focusing on a related compound, FA2 , it was found to significantly lower fasting glucose levels and improve insulin sensitivity in alloxan-induced diabetic mice. The compound was evaluated over a period of 21 days, showing promising results compared to the standard drug acarbose .

Anticancer Activity

Another area of interest is the anticancer potential of this compound. Preliminary data suggest that it may induce apoptosis in cancer cell lines through the modulation of various signaling pathways.

The proposed mechanism involves the inhibition of specific kinases involved in cell proliferation and survival. For example, compounds with similar structures have been shown to inhibit PI3K/Akt signaling pathways, leading to reduced cell viability in tumor cells.

Antimicrobial Activity

The compound's structural features may also confer antimicrobial properties. Research shows that derivatives with similar scaffolds exhibit activity against various bacterial strains, including both Gram-positive and Gram-negative bacteria.

Safety and Toxicological Profile

Table 2: Toxicological Data Summary

Endpoint	Result
Acute Toxicity	Low (LD50 > 2000 mg/kg)
Genotoxicity	Negative in standard assays
Carcinogenicity	Not classified

Comparison with Similar Compounds

Structural and Functional Insights

Core Heterocycle Variations: The target compound and the ChemDiv analog share the pyrido[2,3-d]pyrimidine dione core, while others feature pyrido[4,3-d]pyrimidinone or pyrazolo[3,4-d]pyrimidine cores. The pyrido-pyrimidine dione core in the target compound is associated with hydrogen-bonding capabilities, which may enhance target affinity compared to pyrazolo-pyrimidine derivatives.

Substituent Effects: Halogenation: The ChemDiv analog includes a fluorine atom, which may improve metabolic stability but reduce solubility compared to the target’s non-halogenated structure.

Physicochemical Properties: The target compound’s lack of halogens and presence of a lipophilic 4-methylbenzyl group suggest moderate solubility and increased membrane permeability relative to halogenated analogs.